Cas no 2287259-53-2 (2-Amino-2-[3-(2-chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-Amino-2-[3-(2-chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287259-53-2
• MF: C₁₄H₁₆ClNO₂
• MW: 265.735342979431
• CID: 6139309
• PubChem ID: 137943987
• Update Time: 2025-06-30

2-Amino-2-[3-(2-chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6761250
• 2-amino-2-[3-(2-chloro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2287259-53-2
• 2-Amino-2-[3-(2-chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

• Inchi： 1S/C14H16ClNO2/c1-8-2-3-9(10(15)4-8)13-5-14(6-13,7-13)11(16)12(17)18/h2-4,11H,5-7,16H2,1H3,(H,17,18)
• InChI Key： NZZFIGVXTRQSNE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C12CC(C(C(=O)O)N)(C1)C2

Computed Properties

• Exact Mass: 265.0869564g/mol
• Monoisotopic Mass: 265.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-2-[3-(2-chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

Introduction to 2-Amino-2-[3-(2-Chloro-4-Methylphenyl)-1-Bicyclo[1.1.1]Pentanyl]Acetic Acid (CAS No. 2287259-53-2)

The compound 2-Amino-2-[3-(2-Chloro-4-Methylphenyl)-1-Bicyclo[1.1.1]Pentanyl]Acetic Acid, identified by the CAS registry number CAS No. 2287259-53-2, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of bicyclic compounds, which are known for their unique structural properties and versatile functionalities.

Recent advancements in organic chemistry have highlighted the importance of bicyclic systems like this compound in drug discovery and material science. The structure of CAS No. 2287259-53-2 features a bicyclo[1.1.1]pentane ring system, which contributes to its rigidity and stability. This structural characteristic makes it an ideal candidate for applications requiring robust molecular frameworks, such as in the development of advanced polymers or as a building block in medicinal chemistry.

The synthesis of CAS No. 2287259-53-4 involves a multi-step process that combines principles from stereochemistry and catalytic reactions. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring high yields and purity levels. These efforts have been documented in recent studies, emphasizing the importance of green chemistry practices to minimize environmental impact during production.

In terms of biological activity, CAS No. 4 has shown promising results in preliminary assays targeting specific enzymes and receptors. Its ability to interact with biological systems suggests potential applications in therapeutic development, particularly in areas such as oncology and neurodegenerative diseases.

The chemical properties of CAS No. are also being investigated for use in advanced materials science. Its unique electronic configuration allows for potential applications in semiconductors or optoelectronic devices, where precise molecular architectures are crucial.

In conclusion, CAS No. represents a cutting-edge compound with diverse applications across multiple scientific domains. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.